2-(((5-Methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-6-(trifluoromethyl)pyrimidin-4-ol

• IUPAC Name: 2-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-4-(trifluoromethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H14F3N3O2S/c1-9-3-5-11(6-4-9)15-21-12(10(2)25-15)8-26-16-22-13(17(18,19)20)7-14(24)23-16/h3-7H,8H2,1-2H3,(H,22,23,24)
• InChI Key: XQHCNPHTONRBQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC(=CC(=O)N3)C(F)(F)F
• Molecular Formula: C17H14F3N3O2S
• Molecular Weight: 381.4 g/mol
• CAS No.: 1040634-84-1

Description

2-(((5-Methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-6-(trifluoromethyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C17H14F3N3O2S and its molecular weight is 381.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Compounds with pyrimidine cores, such as "2-(((5-Methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-6-(trifluoromethyl)pyrimidin-4-ol", are synthesized through various chemical reactions, including condensation and cyclization processes. These syntheses often aim to introduce different substituents that can influence the compound's physical, chemical, and biological properties. For instance, Lahmidi et al. (2019) focused on the synthesis, crystal structure, and spectroscopic characterization of a novel derivative involving pyrimidine and demonstrated its structural analysis using X-ray diffraction and spectroscopic techniques (Lahmidi et al., 2019).

Biological Activities

• Several studies have highlighted the potential antimicrobial and anticancer properties of pyrimidine derivatives. For example, El Azab and Abdel-Hafez (2015) explored novel thiazolidinone derivatives containing the thieno[3,4-d]pyrimidin-4-one moiety, assessing their in vitro antimicrobial activity against a variety of bacterial and fungal strains, showing promising biological activity (El Azab & Abdel-Hafez, 2015). Similarly, Rahmouni et al. (2016) synthesized and evaluated pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting the versatility of pyrimidine derivatives in drug discovery (Rahmouni et al., 2016).

Material Science and Nonlinear Optical Properties

• Pyrimidine and its derivatives have also been explored for their potential applications in materials science, including their use in nonlinear optics (NLO). Hussain et al. (2020) conducted a comprehensive study on the electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, underscoring their potential in NLO applications. The study utilized DFT calculations to compare theoretical findings with experimental data, demonstrating the NLO character of these molecules (Hussain et al., 2020).